Cas no 23043-88-1 (7-Ethyl Theophylline)

7-Ethyl Theophylline Properties

Names and Identifiers

• 1H-Purine-2,6-dione,7-ethyl-3,7-dihydro-1,3-dimethyl-
• 7-Ethyl Theophylline
• 7-ethyl-1,3-dimethylpurine-2,6-dione
• 1,3-Dimethyl-7-ethylxanthine
• 7-ethyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 7-ethyl-1,3-dimethylxanthine
• 7-ETHYL-3,7-DIHYDRO-1,3-DIMETHYL-1H-PURINE-2,6-DIONE
• ethyl-7 dimethyl-1,3 xanthine
• Ethyltheophylline
• Ethyltheophylline (VAN)
• Theophylline,7-ethyl
• DTXSID00177605
• ETHYLTHEOPHYLLINE [VAN]
• 1H,1H,2H-PERFLUORODIPROPYLETHER
• 7-Ethyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• NS00113806
• Z112207566
• 1H-Purine-2, 7-ethyl-3,7-dihydro-1,3-dimethyl-
• Theophylline, 7-ethyl-
• NSC-515485
• AKOS000722124
• 7-Ethyltheophylline
• Ethylteofyllin
• 23043-88-1
• SCHEMBL516014
• NSC 515485
• 7-Ethyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• RPOQNHMXOPWCEK-UHFFFAOYSA-N
• NSC515485
• Q27259500
• 4EZ53T6D01
• 7-ethyl-1, 3-dimethylpurine-2, 6-dione
• J-014954
• UNII-4EZ53T6D01
• FT-0668397
• DB-253622
• 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl-
• Theophylline, 7-ethyl-(8CI)
• DTXCID20100096
• STK851615
• 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl-(9CI)
• 7-Ethyl-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione; 7-Ethyl-1,3-dimethylxanthine; 7-Ethyltheophylline; Ethyltheophylline; NSC 515485;
• +Expand

• InChIKey： RPOQNHMXOPWCEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N4O2/c1-4-13-5-10-7-6(13)8(14)12(3)9(15)11(7)2/h5H,4H2,1-3H3
• SMILES： CCN1C=NC2N(C(N(C(=O)C1=2)C)=O)C

Computed Properties

• Exact Mass: 208.09600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.096
• Heavy Atom Count: 15
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.2
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• LogP: -0.54640
• PSA: 61.82000
• Refractive Index: 1.6590 (estimate)
• Boiling Point: 347.41°C (rough estimate)
• Melting Point: 148-150°C
• Flash Point: 206.9°C
• Density: 1.2480 (rough estimate)

7-Ethyl Theophylline Security Information

• Storage Condition：-20°C Freezer

7-Ethyl Theophylline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%